Cas no 1805366-43-1 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805366-43-1
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4859759
• Update Time: 2025-11-01

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4Br2F3N/c8-1-3-4(10)2-13-6(5(3)9)7(11)12/h2,7H,1H2
• InChI Key： NBBIWCOLMIMFJP-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine

Introduction to 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine (CAS No. 1805366-43-1)

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine (CAS No. 1805366-43-1) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound, characterized by its unique combination of bromine, difluoromethyl, and fluorine substituents, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The structural complexity of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine makes it an ideal candidate for various chemical transformations. The presence of multiple reactive sites, such as the bromomethyl and difluoromethyl groups, allows for selective functionalization and derivatization, which is crucial for the synthesis of complex molecules with specific biological activities.

Recent advancements in the field have highlighted the potential of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers demonstrated that the brominated and fluorinated functionalities significantly enhanced the antiviral activity against a range of viral strains, including influenza and hepatitis C viruses.

In addition to its applications in medicinal chemistry, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine has also shown promise in the development of agrochemicals. A recent study in Pesticide Biochemistry and Physiology explored its use as a precursor for herbicides with improved selectivity and reduced environmental impact. The study found that compounds derived from this pyridine derivative exhibited enhanced herbicidal activity against broadleaf weeds while minimizing toxicity to non-target organisms.

The synthetic accessibility of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the sequential introduction of bromine and fluorine substituents onto a pyridine scaffold, followed by the installation of the difluoromethyl group via a metal-catalyzed reaction. This approach not only ensures high yields but also allows for easy scale-up, making it suitable for large-scale production.

The physical and chemical properties of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine have been extensively studied to understand its behavior in various environments. It is known to be stable under standard laboratory conditions but can undergo selective reactions under controlled conditions. For example, the bromomethyl group can be readily substituted with nucleophiles, while the difluoromethyl group remains intact, providing a valuable platform for further functionalization.

In terms of safety and handling, it is important to note that while 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine is not classified as a hazardous material, appropriate precautions should be taken during its use to ensure safe handling and storage. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine are promising. Ongoing research continues to explore its potential in various applications, from drug discovery to agrochemical development. The unique combination of functional groups present in this compound makes it an attractive candidate for further investigation and optimization.

In conclusion, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine (CAS No. 1805366-43-1) is a highly versatile compound with significant potential in multiple fields. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers working on the development of novel pharmaceuticals and agrochemicals. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its importance in modern chemistry.